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Compound of Interest

Compound Name: Reveromycin C

Cat. No.: B1146581

For Researchers, Scientists, and Drug Development Professionals

Abstract

Reveromycin C is a polyketide natural product isolated from Streptomyces sp. It is a minor
analogue of the more extensively studied Reveromycin A and shares a similar biological profile,
including potent antifungal, anti-tumor, and anti-osteoporotic activities. This technical guide
provides a comprehensive overview of Reveromycin C, focusing on its physicochemical
properties, mechanism of action, relevant signaling pathways, and key experimental
methodologies for its study. While much of the detailed experimental data pertains to
Reveromycin A, the close structural and functional relationship between these compounds
makes this information highly relevant for research on Reveromycin C.

Physicochemical Properties

Reveromycin C is a complex polyketide characterized by a spiroacetal core, two polyene
carboxylic acid chains, and a hemisuccinate moiety. These structural features are crucial for its
biological activity.
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Property Value Source
CAS Number 144860-69-5 [1][21[3]
Molecular Formula C37H54011 [1][2]
Molecular Weight 674.8 g/mol

Purity >95%

Mechanism of Action

The primary molecular target of the reveromycin family, including Reveromycin C, is the
eukaryotic cytoplasmic isoleucyl-tRNA synthetase (lleRS). This enzyme is essential for protein
synthesis, catalyzing the charging of tRNA with isoleucine.

Reveromycins act as competitive inhibitors of 1leRS, specifically at the tRNA binding site. By
occupying this site, Reveromycin C prevents the binding of tRNAlle, thereby halting the
aminoacylation process and leading to a cessation of protein synthesis. This inhibition of
protein synthesis is the upstream event that triggers a cascade of cellular responses, including
cell cycle arrest and apoptosis.

Signaling Pathway of Reveromycin-Induced Apoptosis
in Osteoclasts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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